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Compound of Interest

Compound Name: OSI-7904L

Cat. No.: B1677510

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical guidance for the proper disposal of OSI-
7904L, an investigational noncompetitive liposomal thymidylate synthase inhibitor. Adherence
to these procedures is critical to ensure the safety of laboratory personnel, prevent
environmental contamination, and maintain regulatory compliance. As OSI-7904L is an
antineoplastic agent, it should be handled with the utmost care, assuming it possesses
mutagenic, carcinogenic, or teratogenic properties.[1]

Waste Categorization and Handling

Proper segregation of waste contaminated with OSI-7904L is the foundation of safe disposal.
All waste materials must be categorized at the point of generation and placed in designated,
clearly labeled containers.
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o Recommended .
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solutions, grossly Black, RCRA-

Bulk Contaminated
Waste

contaminated
personal protective
equipment (PPE), and
materials used to

clean up spills.

regulated hazardous

waste container.[2]

Hazardous waste

incineration.[2]

Trace Contaminated

Sharps

Needles, syringes,
scalpels, and other
sharp instruments with
minimal residual
contamination of OSI-
7904L.

Yellow, puncture-
resistant "Chemo

Sharps" container.[2]

Medical waste

incineration.

Trace Contaminated

Empty vials, flasks,
plasticware, and
disposable PPE with
minimal residual

Yellow chemotherapy

waste bags or

Medical waste

Solids contamination ) incineration.
o containers.[2]
(containing less than
3% of the original
volume).[2]
Leak-proof, tightly Collection by

Liquid Waste

Aqueous solutions
containing low
concentrations of OSI-
7904L.

sealed container
labeled "Hazardous
Waste" with the

chemical name.[3]

Environmental Health
and Safety (EH&S) for
hazardous waste

disposal.[3]

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe disposal of waste generated from the

experimental use of OSI-7904L.
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I. Personal Protective Equipment (PPE): Before handling any waste contaminated with OSI-
7904L, personnel must be equipped with the following:

e Two pairs of chemotherapy-tested gloves.[2]
e A solid-front, disposable gown with tight-fitting cuffs.[2]
» Safety goggles or a face shield.[2]

Il. Waste Segregation at the Point of Generation: Immediately following any experimental
procedure involving OSI-7904L, segregate all waste into the appropriate containers as detailed
in the table above.

o Bulk Waste: Carefully place any unused OSI-7904L and grossly contaminated items into the
designated black hazardous waste container.

o Trace Waste (Sharps): Do not recap, bend, or break needles. Immediately place used
syringes and needles into the yellow, puncture-resistant "Chemo Sharps" container.[2]

o Trace Waste (Solids): Dispose of all contaminated plasticware, empty vials, and disposable
PPE into the designated yellow chemotherapy waste container.

o Contaminated PPE: Carefully doff PPE to avoid self-contamination. The outer pair of gloves
should be removed first and disposed of in the yellow chemotherapy waste bag. The
remaining PPE should be disposed of in the same container upon exiting the work area.

[ll. Container Management and Labeling:
e Do not overfill waste containers.

o Ensure all containers are securely sealed when not in immediate use and before transport.

[2]

o Label all waste containers clearly with "Hazardous Waste," "Chemotherapy Waste," or
"Chemo Sharps," and include the name of the agent (OSI-7904L) and the date.[2]

IV. Decontamination of Work Surfaces:
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o Following the completion of waste disposal procedures, thoroughly decontaminate all work
surfaces.

» Use a detergent solution to clean the area, followed by a thorough rinse with water.[2]
V. Final Disposal:

o Transport all sealed and properly labeled waste containers to the facility's designated
hazardous waste accumulation area.

o Contact your institution's Environmental Health and Safety (EH&S) department for waste
pickup and final disposal.[3]

Disposal Workflow
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OSI-7904L Disposal Decision Pathway
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Caption: Logical workflow for the safe disposal of OSI-7904L waste.
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It is imperative that all personnel handling OSI-7904L are trained on these procedures and are
familiar with the location and use of all necessary safety equipment and disposal containers.
Always consult your institution's specific guidelines and your local EH&S department for any
additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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